Cas no 1361811-96-2 (5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1361811-96-2
• MF: C₉H₇F₅N₂O
• MW: 254.156699419022
• CID: 4933043
• Update Time: 2025-06-28

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H7F5N2O/c10-8(11)6-4(1-15)2-16-5(3-17)7(6)9(12,13)14/h2-3,8H,1,15H2
• InChI Key： NAPRURPBVGMXQN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C(C=O)=NC=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1
• Topological Polar Surface Area: 56

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1361811-96-2) and Its Emerging Applications in Chemical Biology

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde, identified by the CAS number 1361811-96-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their broad spectrum of biological activities and industrial applications. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethyl groups, alongside an aldehyde functional group and an aminomethyl side chain, endows this molecule with distinct chemical properties that make it a valuable scaffold for drug discovery and material science research.

The aminomethyl moiety in the molecular structure of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde serves as a versatile handle for further functionalization, enabling the synthesis of complex derivatives through nucleophilic addition reactions. This feature is particularly useful in medicinal chemistry, where such modifications can enhance binding affinity, metabolic stability, and pharmacokinetic profiles of potential therapeutic agents. The aldehyde group, on the other hand, provides a reactive site for condensation reactions, allowing for the formation of Schiff bases and other heterocyclic compounds that exhibit diverse biological functions.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of this compound, making it more accessible for academic and industrial research. The incorporation of fluorine atoms into the pyridine core is a strategic choice that not only influences the electronic properties of the molecule but also imparts favorable physicochemical characteristics such as lipophilicity and metabolic resistance. These attributes are highly sought after in modern drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

In the realm of chemical biology, 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde has been explored as a key intermediate in the development of novel bioactive molecules. For instance, its structural framework has been leveraged to design inhibitors targeting enzyme-catalyzed processes relevant to inflammatory diseases and cancer metabolism. The difluoromethyl and trifluoromethyl substituents are particularly noteworthy, as they have been shown to modulate enzyme selectivity and improve drug-target interactions. Such modifications often lead to compounds with enhanced potency and reduced off-target effects.

One notable application of this compound lies in its role as a precursor for synthesizing fluorinated pyridine-based drugs that exhibit improved bioavailability and prolonged half-life. The aldehyde functionality allows for facile coupling with various nucleophiles, including amines and thiols, enabling the construction of peptidomimetics and protease inhibitors. These derivatives have shown promise in preclinical studies as potential treatments for neurological disorders and viral infections. The versatility of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde underscores its importance as a building block in synthetic organic chemistry.

The impact of fluorine-containing compounds on medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to significant improvements in drug properties, including increased metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. In particular, the difluoromethyl group has been extensively studied for its ability to enhance lipophilicity while maintaining good water solubility, making it an attractive feature for oral formulations. Similarly, the trifluoromethyl group contributes to metabolic resistance by preventing oxidative degradation by cytochrome P450 enzymes.

Recent research has also highlighted the role of fluorinated pyridines in modulating receptor interactions. For example, derivatives of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde have been investigated as potential ligands for G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are widely targeted by therapeutic agents. The unique electronic environment created by the combination of fluorinated substituents and heterocyclic rings allows these compounds to interact with receptor binding sites with high specificity.

The synthesis of complex fluorinated pyridines often presents challenges due to the sensitivity of fluorinating reagents and the need for precise control over reaction conditions. However, advances in synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct these molecules with greater ease and efficiency. These methodologies have enabled researchers to access novel derivatives of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde that exhibit enhanced biological activity.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1361811-96-2) represents a promising scaffold for developing innovative therapeutic agents. Its unique structural features, including multiple fluorinated substituents and functional groups such as an aldehyde and an amine side chain, make it a versatile intermediate for synthetic chemistry applications. The compound's potential in modulating enzyme activity, enhancing drug-target interactions, and improving pharmacokinetic profiles underscores its significance in modern drug discovery efforts. As research continues to uncover new applications for fluorinated pyridines, compounds like this will remain at the forefront of chemical biology innovation.